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Compound of Interest

Compound Name: Dimethyl phenylphosphonite

Cat. No.: B1585561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Dimethyl phenylphosphonite (CAS 2946-

61-4), a versatile organophosphorus compound. It details its chemical and physical properties,

primary applications, key experimental protocols, and essential safety and handling

information.

Core Properties
Dimethyl phenylphosphonite, also known as Phenyldimethoxyphosphine, is a colorless to

pale yellow liquid.[1] It is characterized by a phenyl group and two methoxy groups attached to

a central phosphorus atom.[1] This structure makes it a valuable reagent in various organic

synthesis applications.[1][2]

The fundamental properties of Dimethyl phenylphosphonite are summarized in the table

below for easy reference.
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Property Value Source(s)

CAS Number 2946-61-4 [1][3][4]

Molecular Formula C₈H₁₁O₂P [3][5][6]

Molecular Weight 170.15 g/mol [3][4][7]

Appearance Colorless to pale yellow liquid [1]

Density 1.072 g/mL at 25 °C [4][8]

Boiling Point 194 °C [3]

77-79 °C at 7 mmHg [2][8]

102 °C at 15 mmHg [9]

48-50 °C at 0.02 Torr [10]

Refractive Index n20/D 1.529 [4]

Flash Point 113 °C (235.4 °F) - closed cup [4]

Solubility
Miscible with alcohol;

Immiscible with water
[1][3][8]

Storage Temperature 2-8°C [1][4]

Identifier Value Source(s)

Canonical SMILES COP(C1=CC=CC=C1)OC [1][6]

InChI

InChI=1S/C8H11O2P/c1-9-

11(10-2)8-6-4-3-5-7-8/h3-7H,1-

2H3

[1][4]

InChIKey
LMZLQYYLELWCCW-

UHFFFAOYSA-N
[1][4][5]
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Dimethyl phenylphosphonite is a versatile reagent primarily utilized in organic synthesis and

materials science.

Organic Synthesis: It serves as a key reagent and precursor for introducing phosphorus

moieties into organic molecules.[1][2] It is widely used as a ligand in various transition metal-

catalyzed cross-coupling reactions, which are fundamental to the synthesis of complex

organic molecules, including pharmaceuticals. These reactions include:

Buchwald-Hartwig Cross-Coupling

Suzuki-Miyaura Coupling

Heck Reaction

Stille Coupling

Sonogashira Coupling

Negishi Coupling

Hiyama Coupling

Flame Retardants: This compound can be used as a flame retardant additive.[1] When

exposed to heat, it can form a protective char layer that acts as a barrier to the combustion

process, thereby inhibiting or delaying the spread of flames.[1]

Precursor for Photoinitiators: It is a crucial starting material in the synthesis of photoinitiators,

such as lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP), which is used in 3D

bioprinting of hydrogels.[11]

Experimental Protocols & Workflows
While specific experimental parameters can vary, the following sections outline a cited

experimental protocol and a general workflow for its application.

A detailed protocol for the synthesis of the photoinitiator LAP using Dimethyl
phenylphosphonite has been reported in the context of 3D bioprinting.[11]
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Methodology:

Reaction Setup: The reaction is conducted under an argon atmosphere with continuous

stirring at room temperature.[11]

Initial Reaction: 3.2 g (0.018 mol) of Dimethyl phenylphosphonite is added dropwise to an

equimolar amount of 3.0 g (0.018 mol) of dimethyl phenylphosphinite.[11] The mixture is

allowed to react for 18 hours.[11]

Lithium Bromide Addition: A four-fold excess of 6.1 g of lithium bromide, dissolved in 100 mL

of 2-butanone, is added to the mixture.[11]

Heating: The resulting mixture is heated to 50°C to facilitate the reaction, yielding the final

LAP photoinitiator.[11]
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Step 1: Initial Reaction

Step 2: Salt Addition & Heating

Dimethyl Phenylphosphonite
(3.2g, 0.018 mol)

Reaction Vessel
(Room Temp, Argon, Stirring)

Add dropwise

Dimethyl Phenylphosphinite
(3.0g, 0.018 mol)

Intermediate Product
(After 18 hours)

React for 18h

Heating to 50°C

Lithium Bromide (6.1g)
in 2-Butanone (100mL)

Add solution

Final Product:
LAP Photoinitiator

Click to download full resolution via product page

Caption: Workflow for the synthesis of LAP photoinitiator.

Dimethyl phenylphosphonite typically acts as a ligand that coordinates with a metal catalyst

(e.g., Palladium) to form an active catalytic complex. This complex then facilitates the coupling

of two organic fragments.
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Caption: General role of Dimethyl phenylphosphonite in cross-coupling.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Dimethyl
phenylphosphonite.
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Infrared (IR) Spectrum: IR spectral data is available and can be accessed through resources

like the NIST Chemistry WebBook.[5]

Nuclear Magnetic Resonance (NMR) Spectrum: 31P NMR data, including chemical shift and

spin-spin coupling constants, has been reported.[7]

Safety and Handling
Proper handling of Dimethyl phenylphosphonite is critical due to its hazardous nature.

The compound is classified as hazardous according to the Globally Harmonized System

(GHS).

Hazard Class GHS Classification Source(s)

Skin Corrosion/Irritation
Category 1B (Causes severe

skin burns and eye damage)
[7]

Serious Eye Damage/Irritation
Category 1 (Causes serious

eye damage)
[7]

Signal Word: Danger[3][4]

Hazard Statements: H314 (Causes severe skin burns and eye damage), H318 (Causes

serious eye damage).[3][7]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection

(goggles or face shield), and a suitable respirator.[4][9][12]

Handling: Handle in a well-ventilated area, preferably within a closed system or under local

exhaust.[9][13] Avoid contact with skin, eyes, and clothing, and avoid breathing vapors or

mists.[12][13] Wash hands thoroughly after handling.

Storage: Store in a dry, cool, and well-ventilated place, typically refrigerated at 2-8°C.[4][12]

Keep the container tightly closed.[12][13] The compound is sensitive to air and heat.[2][3]

First Aid:
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Eyes: Immediately rinse with plenty of water for at least 15 minutes and seek immediate

medical attention.[12]

Skin: Wash off immediately with soap and plenty of water while removing all contaminated

clothing. Seek medical attention.[12]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[12]

Ingestion: Do not induce vomiting. Rinse mouth with water and call a physician

immediately.[9][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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